N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

• IUPAC Name: N-[1-(naphthalen-1-ylmethyl)pyrazol-3-yl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H16N4O4S/c25-24(26)17-8-4-9-18(13-17)29(27,28)22-20-11-12-23(21-20)14-16-7-3-6-15-5-1-2-10-19(15)16/h1-13H,14H2,(H,21,22)
• InChI Key: VDXJLVRBFXUFRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=CC(=N3)NS(=O)(=O)C4=CC=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C20H16N4O4S
• Molecular Weight: 408.4 g/mol

Description

N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide, also known as NMS-873, is a small molecule inhibitor that has been found to have potential therapeutic applications. This compound has been extensively studied in the field of cancer research due to its ability to inhibit the activity of heat shock protein 70 (Hsp70), which is a chaperone protein that plays a crucial role in the folding and stability of proteins.

Mechanism of Action

N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide binds to the nucleotide-binding domain of Hsp70, which prevents the protein from interacting with its client proteins. This results in the degradation of oncoproteins and the inhibition of tumor growth.
Biochemical and Physiological Effects:
N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the activity of Hsp70, N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide has also been shown to induce the unfolded protein response (UPR) and the endoplasmic reticulum (ER) stress response. These responses are important for maintaining cellular homeostasis and have been implicated in a number of diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide in lab experiments is its specificity for Hsp70. This allows researchers to study the role of Hsp70 in various cellular processes without the interference of other chaperone proteins. However, one limitation of using N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide is its potential toxicity. Studies have shown that high doses of N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide can lead to cell death, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide. One area of research is the development of more potent and selective inhibitors of Hsp70. This could lead to the development of more effective cancer therapies. Another area of research is the study of the role of Hsp70 in other diseases, such as neurodegenerative disorders. Finally, the use of N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide in combination with other cancer therapies is an area of research that has the potential to improve the efficacy of current cancer treatments.

Scientific Research Applications

N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide has been extensively studied in the field of cancer research due to its ability to inhibit the activity of Hsp70. This chaperone protein is overexpressed in many cancer cells and plays a crucial role in the folding and stability of oncoproteins. By inhibiting the activity of Hsp70, N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide has been shown to induce the degradation of oncoproteins, leading to the inhibition of tumor growth.